Cas no 2763779-92-4 (lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate)
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
- EN300-37350223
- 2763779-92-4
-
- Inchi: 1S/C11H9FN2O2.Li/c1-14-9(6-13-10(14)11(15)16)7-2-4-8(12)5-3-7;/h2-6H,1H3,(H,15,16);/q;+1/p-1
- InChI Key: HPASYMCIWHHPLL-UHFFFAOYSA-M
- SMILES: FC1C=CC(=CC=1)C1=CN=C(C(=O)[O-])N1C.[Li+]
Computed Properties
- Exact Mass: 226.07298410g/mol
- Monoisotopic Mass: 226.07298410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58Ų
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37350223-0.05g |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95.0% | 0.05g |
$278.0 | 2025-03-18 | |
| Enamine | EN300-37350223-0.1g |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95.0% | 0.1g |
$416.0 | 2025-03-18 | |
| Enamine | EN300-37350223-0.25g |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95.0% | 0.25g |
$594.0 | 2025-03-18 | |
| Enamine | EN300-37350223-0.5g |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95.0% | 0.5g |
$936.0 | 2025-03-18 | |
| Enamine | EN300-37350223-1.0g |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95.0% | 1.0g |
$1200.0 | 2025-03-18 | |
| Enamine | EN300-37350223-2.5g |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95.0% | 2.5g |
$2351.0 | 2025-03-18 | |
| Enamine | EN300-37350223-5.0g |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95.0% | 5.0g |
$3479.0 | 2025-03-18 | |
| Enamine | EN300-37350223-10.0g |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95.0% | 10.0g |
$5159.0 | 2025-03-18 | |
| Aaron | AR027YKJ-50mg |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95% | 50mg |
$408.00 | 2025-02-15 | |
| Aaron | AR027YKJ-100mg |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate |
2763779-92-4 | 95% | 100mg |
$597.00 | 2025-02-15 |
lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate
Introduction to Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate (CAS No. 2763779-92-4)
Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate, identified by its CAS number 2763779-92-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a lithium cation and a fluorophenyl group, contribute to its unique chemical properties and make it a subject of interest for further investigation.
The imidazole core of Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate is a heterocyclic aromatic compound that plays a crucial role in many biological processes. Imidazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluorine atom at the para position of the phenyl ring enhances the electronic properties of the molecule, potentially influencing its interactions with biological targets. This modification can lead to improved binding affinity and selectivity, which are critical factors in drug design.
In recent years, there has been a growing interest in the development of novel lithium-based therapeutic agents. Lithium compounds are well-documented for their efficacy in treating mood disorders such as bipolar disorder. The compound Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate represents a promising candidate in this context. Its unique structure may offer advantages over traditional lithium salts by providing better pharmacokinetic profiles and reduced side effects. This has spurred research into understanding its mechanism of action and potential clinical applications.
The synthesis of Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The fluorophenyl group is typically introduced through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are highly efficient but require specialized catalysts and ligands. The subsequent formation of the imidazole ring and the coordination of the lithium cation are critical steps that must be carefully optimized to ensure high yield and purity.
One of the key challenges in working with this compound is its sensitivity to environmental conditions. Lithium compounds can be reactive, especially when exposed to moisture or air, which can lead to degradation or unwanted side reactions. Therefore, storage and handling must be performed under inert conditions, typically using nitrogen or argon atmospheres. Despite these challenges, the synthetic strategies developed for Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate provide valuable insights into the preparation of other complex heterocyclic molecules.
The biological activity of Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate has been explored in various preclinical studies. Initial findings suggest that it exhibits potent inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases. The fluorine atom in the phenyl ring appears to play a significant role in modulating these interactions, potentially leading to more targeted therapy. Additionally, the lithium cation may contribute to its therapeutic effects by interacting with intracellular signaling pathways.
In conclusion, Lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate (CAS No. 2763779-92-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, it may pave the way for novel treatments for various diseases, particularly those related to neurological disorders.
2763779-92-4 (lithium(1+) 5-(4-fluorophenyl)-1-methyl-1H-imidazole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)